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Compound of Interest

Compound Name: Tin(2+);dichloride;dihydrate

Cat. No.: B161276 Get Quote

Welcome to the technical support center for the dehydration of stannous chloride dihydrate

(SnCl₂·2H₂O) to its anhydrous form (SnCl₂). This resource is designed for researchers,

scientists, and drug development professionals to provide clear, actionable guidance for your

laboratory experiments.

Frequently Asked Questions (FAQs)
Q1: What are the common methods for dehydrating stannous chloride dihydrate?

A1: The most common laboratory methods for preparing anhydrous stannous chloride from its

dihydrate form include:

Reaction with Acetic Anhydride: A widely used chemical method where acetic anhydride acts

as a dehydrating agent.[1][2][3][4][5][6]

Heating Under Reduced Pressure: This physical method involves heating the dihydrate

under a vacuum to remove the water of crystallization.[4][7]

Two-Stage Drying: This involves an initial heating step at atmospheric pressure followed by a

second stage of drying under vacuum at a controlled temperature.[8]

Heating in a Stream of Dry Hydrogen Chloride (HCl) Gas: This method can also be used to

produce the anhydrous form.[4][5][7]

Q2: Why can't I just heat stannous chloride dihydrate in the open air to dehydrate it?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b161276?utm_src=pdf-interest
https://www.himedialabs.com/us/grm7510-stannous-chloride-anhydrous.html
https://en.wikipedia.org/wiki/Tin(II)_chloride
https://www.chemical-supermarket.com/product.php?printable=Y&productid=616&cat=13&page=
https://www.guidechem.com/question/what-is-stannous-chloride-and--id127184.html
https://www.chemeurope.com/en/encyclopedia/Tin%28II%29_chloride.html
https://www.prepchem.com/synthesis-of-stannous-chloride/
https://www.guidechem.com/question/what-is-stannous-chloride-and--id127184.html
https://patents.google.com/patent/US3816602A/en
https://patents.google.com/patent/CN101665267B/en
https://www.guidechem.com/question/what-is-stannous-chloride-and--id127184.html
https://www.chemeurope.com/en/encyclopedia/Tin%28II%29_chloride.html
https://patents.google.com/patent/US3816602A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A2: Simply heating stannous chloride dihydrate in the air is not recommended due to two

primary side reactions:

Hydrolysis: Aqueous solutions of stannous chloride, especially when heated, are susceptible

to hydrolysis, which produces insoluble basic tin salts.[2][9][10]

Oxidation: Stannous chloride (Sn²⁺) is a potent reducing agent and will readily oxidize to

stannic chloride (Sn⁴⁺) in the presence of atmospheric oxygen, particularly at elevated

temperatures.[2][11][12]

Q3: My anhydrous stannous chloride is insoluble in water. What went wrong?

A3: Anhydrous stannous chloride can appear insoluble in pure water due to rapid hydrolysis,

forming insoluble tin(II) hydroxide (Sn(OH)₂).[4][9][10] To achieve a clear solution, dissolve the

anhydrous stannous chloride in a dilute solution of hydrochloric acid. The acid prevents the

hydrolysis reaction.[2][9][10]

Q4: How can I prevent the oxidation of my stannous chloride during storage?

A4: To prevent the oxidation of stannous chloride solutions, it is recommended to store them

over lumps of metallic tin.[2][12] The metallic tin will reduce any Sn⁴⁺ ions that may form back

to Sn²⁺. For the solid anhydrous form, storing it in a desiccator under an inert atmosphere (e.g.,

nitrogen or argon) is advisable.[13]

Q5: What is the melting point of stannous chloride dihydrate and anhydrous stannous chloride?

A5: Stannous chloride dihydrate has a melting point of approximately 37.7 °C, above which it

begins to decompose.[2][4][14][15] The anhydrous form has a significantly higher melting point

of 247 °C.[2]
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Problem Possible Cause(s) Recommended Solution(s)

Final product is a white,

insoluble powder.

The product has likely

hydrolyzed due to exposure to

moisture or insufficient acidic

conditions during processing

or dissolution.

To dissolve the product, use a

dilute hydrochloric acid

solution instead of pure water.

[2][9][10] For future

preparations, ensure all

glassware is dry and use

anhydrous solvents where

applicable.

The yield of anhydrous SnCl₂

is lower than expected.

This could be due to

incomplete dehydration, loss of

material during transfers, or

oxidation to Sn(IV) compounds

which may be lost during

workup.

Optimize the reaction time and

temperature for the chosen

dehydration method. Ensure

the reaction is performed

under an inert atmosphere to

prevent oxidation.[2][12]

The final product has a

yellowish tint.

This may indicate the presence

of impurities, possibly from the

oxidation of Sn(II) to Sn(IV) or

the formation of basic tin salts.

Ensure the starting material is

pure and that the dehydration

process is carried out under an

inert atmosphere. Washing the

final product with anhydrous

ether can help remove some

impurities.[6]

During heating, the material

turns dark grey or black.

This can occur during the

thermal decomposition of tin

hydroxides, which may form as

intermediates before being

converted to tin oxides upon

further heating.[16]

This is often a transient phase.

Continued heating in an inert

or controlled atmosphere

should lead to the desired

anhydrous stannous chloride

or, in the presence of oxygen,

stannic oxide.

Experimental Protocols
Method 1: Dehydration using Acetic Anhydride
This is a rapid and efficient method for producing anhydrous stannous chloride.
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Materials:

Stannous chloride dihydrate (SnCl₂·2H₂O)

Acetic anhydride, freshly distilled

Anhydrous ether

Schlenk flask or a flask with a gas inlet

Magnetic stirrer and stir bar

Buchner funnel and filter paper

Vacuum desiccator

Procedure:

In a clean, dry Schlenk flask under an inert atmosphere (e.g., nitrogen), place 1 mole

equivalent of stannous chloride dihydrate.

With stirring, add 2 mole equivalents of freshly distilled acetic anhydride.[4] The reaction is

exothermic and proceeds almost instantaneously.[6]

Continue stirring for approximately one hour to ensure the reaction is complete.

Filter the resulting solid anhydrous stannous chloride using a Buchner funnel.

Wash the filtered product with two portions of anhydrous ether to remove any residual acetic

acid.[6]

Dry the final product overnight in a vacuum desiccator to remove any remaining ether.[6]

Method 2: Two-Stage Vacuum Drying
This method avoids the use of chemical reagents for dehydration.

Materials:
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Stannous chloride dihydrate (SnCl₂·2H₂O)

Shallow, heat-resistant dish (e.g., evaporating dish)

Vacuum oven

Organic dispersant (optional, as mentioned in a patent for large-scale production)[8]

Procedure:

Stage 1: Atmospheric Pressure Drying:

Spread the stannous chloride dihydrate in a thin layer in a shallow dish.

Heat the sample at a temperature below 130 °C under normal atmospheric pressure.[8]

This initial step is designed to remove the bulk of the water.

Stage 2: Vacuum Drying:

Transfer the partially dried material to a vacuum oven.

Heat the material at a temperature between 90-110 °C under a vacuum of less than 0.075

MPa.[8]

Continue drying under these conditions for 3 to 4 hours to obtain the anhydrous product.

[8]
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Property
Stannous Chloride
Dihydrate (SnCl₂·2H₂O)

Anhydrous Stannous
Chloride (SnCl₂)

Molar Mass 225.63 g/mol [2] 189.60 g/mol [2]

Appearance
White or colorless crystalline

solid[14]
White crystalline solid[2][4]

Melting Point 37.7 °C (decomposes)[2][4] 247 °C[2]

Boiling Point Decomposes 623 °C (decomposes)[2]

Density 2.71 g/cm³[2][4] 3.95 g/cm³[2][4]

Water Solubility
1187 g/L at 20 °C (with

hydrolysis)[14]

Soluble, but hydrolyzes in pure

water[2]
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Method
Key
Reagents/C
onditions

Temperatur
e

Pressure Advantages
Disadvanta
ges

Acetic

Anhydride

Acetic

Anhydride

Room

Temperature

(exothermic)

Atmospheric
Rapid, high

efficiency[6]

Requires

handling of

corrosive

acetic

anhydride

and washing

with ether.

Vacuum

Drying
Vacuum

90-110 °C

(second

stage)[8]

< 0.075

MPa[8]

No chemical

reagents

needed.

Can be

slower,

requires

specialized

vacuum

equipment.

Heating in

Dry HCl
Dry HCl gas

Elevated

temperatures
Atmospheric

Produces a

clean

product.

Requires

handling of

corrosive and

toxic HCl gas.
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Caption: Experimental workflow for the dehydration of stannous chloride dihydrate.
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Problem Encountered

Product is Insoluble
in Pure Water

Low Yield of
Anhydrous Product

Product is Discolored
(e.g., yellow)

Cause: Hydrolysis.
Solution: Dissolve in dilute HCl.

 Yes 

Cause: Oxidation to Sn(IV).
Solution: Use inert atmosphere.

 Possible 

Cause: Incomplete Reaction.
Solution: Optimize time/temp.

 Possible 

Cause: Impurities/Side Reactions.
Solution: Ensure pure starting material

and inert conditions.

 Yes 

Click to download full resolution via product page

Caption: Troubleshooting decision tree for common dehydration issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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